504-76-7(1,3-oxazolidine),A51210,A903220

1,3-oxazolidine Properties

Names and Identifiers

- Oxazolidine
- 1,3-Oxazolidine
- Oxazolidine (Technical Grade) DISCONTINUED
- 1,3-Oxazacyclopentane
- 1-Oxa-3-azacyclopentane
- 2-oxazolidine
- Bioban CS-1246
- bisoxazolidine
- dihydro-oxazole
- oxazolidine acid
- tetrahydrooxazole
- 1,3-Oxazolidine, tech grade
- 13F52UF6MR
- AKOS006351677
- FT-0673338
- SY060692
- DTXSID50198446
- UNII-13F52UF6MR
- CS-0214988
- MFCD16251479
- CHEBI:50310
- EN300-211422
- 504-76-7
- EPA Pesticide Chemical Code 128909
- 1,3-Oxazolidine #
- CHEMBL4297314
- AMY42397
- A51210
- A903220
- Q417695
- MDL： MFCD16251479
- InChIKey： WYNCHZVNFNFDNH-UHFFFAOYSA-N
- Inchi： InChI=1S/C3H7NO/c1-2-5-3-4-1/h4H,1-3H2
- SMILES： C1COCN1

Computed Properties

Exact Mass: 73.05280
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 73.052763847g/mol
Heavy Atom Count: 5
Complexity: 30.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.5
Topological Polar Surface Area: 21.3Å²

Experimental Properties

LogP: -0.10750
PSA: 21.26000
Stability/Shelf Life: Temperature Sensitive

1,3-oxazolidine Security Information

1,3-oxazolidine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-oxazolidine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DJX9-50mg	1,3-Oxazolidine	504-76-7	92%	50mg	$218.00	2025-02-26
A2B Chem LLC	AG31549-50mg	1,3-Oxazolidine	504-76-7	92%	50mg	$311.00	2024-04-19
Ambeed	A820568-5g	Oxazolidine	504-76-7	98%	5g	$3598.0
Chemenu	CM413292-1g	1,3-Oxazolidine	504-76-7	95%+	1g	$***	2023-05-30
Enamine	EN300-211422-0.05g	1,3-oxazolidine	504-76-7	80%	0.05g	$94.0	2023-09-16
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB04041-5g	1,3-oxazolidine	504-76-7	95%	5g	$990	2023-09-07
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY060692-1g	Oxazolidine	504-76-7	≥95%	1g	¥9100.00

1,3-oxazolidine Synthesis

1,3-oxazolidine Suppliers

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:504-76-7)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

1,3-oxazolidine Related Literature

1. Catalytic conversion of lactide to optically pure heterocycles

Shinji Tsunoi,Hiroki Takahashi,Yugo Takano,Aritomo Okamura,Ikuya Shibata RSC Adv. 2012 2 6140
2. Potassium trimethylsilanolate induced cleavage of 1,3-oxazolidin-2- and 5-ones, and application to the synthesis of (R)-salmeterol

Diane M. Coe,Rossana Perciaccante,Panayiotis A. Procopiou Org. Biomol. Chem. 2003 1 1106
3. Asymmetric tandem conjugate addition–protonation to forge chiral secondary C–O bonds for quaternary carbon stereocenters at the nonadjacent β-position

San-Ni Hong,Yang Liu,Richmond Lee,Zhiyong Jiang Chem. Commun. 2017 53 7493
4. General and stereoselective aminoxylation of biradical titanium(iv) enolates with TEMPO: a detailed study on the effect of the chiral auxiliary

Stuart C. D. Kennington,Alejandro Gómez-Palomino,Ernest Salomó,Pedro Romea,Fèlix Urpí,Mercè Font-Bardia Org. Biomol. Chem. 2018 16 4807
5. General and stereoselective aminoxylation of biradical titanium(iv) enolates with TEMPO: a detailed study on the effect of the chiral auxiliary

Stuart C. D. Kennington,Alejandro Gómez-Palomino,Ernest Salomó,Pedro Romea,Fèlix Urpí,Mercè Font-Bardia Org. Biomol. Chem. 2018 16 4807
6. Synthesis and tautomerization of hydroxylated isoflavones bearing heterocyclic hemi-aminals

Mykhaylo S. Frasinyuk,Svitlana P. Bondarenko,Volodymyr P. Khilya,Chunming Liu,David S. Watt,Vitaliy M. Sviripa Org. Biomol. Chem. 2015 13 1053
7. Investigation of new chiral 1,3-oxazolidine-2-thiones: analytical separation and optical resolution of racemic carboxylic acids and amino acids

Yoshimitsu Nagao,Toshio Kumagai,Shozo Yamada,Eiichi Fujita,Yoshinori Inoue,Yunosuke Nagase,Sakae Aoyagi,Takao Abe J. Chem. Soc. Perkin Trans. 1 1985 2361
8. Regioselective Dieckmann cyclisations leading to enantiopure highly functionalised tetramic acid derivatives

Mark D. Andrews,Andrew G. Brewster,Katherine M. Crapnell,Ashley J. Ibbett,Tim Jones,Mark G. Moloney,Keith Prout,David Watkin J. Chem. Soc. Perkin Trans. 1 1998 223
9. Synthesis and conformational analysis of a dimerising eight-membered lactam dipeptide

Sam Derrer,John E. Davies,Andrew B. Holmes dipeptide. Sam Derrer John E. Davies Andrew B. Holmes J. Chem. Soc. Perkin Trans. 1 2000 2943
10. Asymmetric synthesis of (+)- and (–)-dihydropinidines: diastereoselective addition to chiral imine or 1,3-oxazolidine derived from (R)-phenylglycinol as a single starting material with organometallic reagents

Takayasu Yamauchi,Hideki Fujikura,Kimio Higashiyama,Hiroshi Takahashi,Shigeru Ohmiya J. Chem. Soc. Perkin Trans. 1 1999 2791

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines

Cas no 504-76-7 (1,3-oxazolidine)

1,3-oxazolidine Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,3-oxazolidine Security Information

1,3-oxazolidine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,3-oxazolidine Pricemore >>

1,3-oxazolidine Synthesis

1,3-oxazolidine Suppliers

1,3-oxazolidine Related Literature

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